Cas no 17763-91-6 (Catechol bis(trifluoromethanesulfonate))

• Product Name: Catechol bis(trifluoromethanesulfonate)
• CAS No: 17763-91-6
• MF: C₈H₄F₆O₆S₂
• MW: 374.234181404114
• MDL: MFCD00274274
• CID: 122547
• PubChem ID: 253659897
• Update Time: 2025-06-08

Catechol bis(trifluoromethanesulfonate) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 1,1'-(1,2-phenylene) ester
• 1,2-bis-trifluoromethanesulfonyloxybenzene
• catechol ditriflate
• Trifluormethansulfonsaeure-o-phenylendiester
• CATECHOL BIS(TRIFLUOROMETHANESULFONATE)
• [2-(trifluoromethylsulfonyloxy)phenyl] trifluoromethanesulfonate
• 1,2-bis(trifluoromethylsulfonyloxy)benzene
• CatecholBis(trifluoromethanesulfonate)
• phenylene bis(trifluoromethanesulfonate)
• FCH2712588
• AK176205
• Catechol bis(trifluoromethanesulfonate), 98%
• 2-(TRIFLUOROMETHANESULFONYLOXY)PHENYL TRIFLUOROMETHANESULFONATE
• MFCD00274274
• CS-0182180
• 17763-91-6
• A881451
• CATECHOL BIS(TRIFLUOROMETHANESULFONATE),98%
• BS-43927
• XISAIQHXAICQIV-UHFFFAOYSA-N
• J-011303
• SCHEMBL1712875
• AKOS015889215
• Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-(1,2-phenylene) ester
• C2809
• DB-230085
• Catechol bis(trifluoromethanesulfonate)

• MDL： MFCD00274274
• Inchi： 1S/C8H4F6O6S2/c9-7(10,11)21(15,16)19-5-3-1-2-4-6(5)20-22(17,18)8(12,13)14/h1-4H
• InChI Key： XISAIQHXAICQIV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 373.93500
• Monoisotopic Mass: 373.93534916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.4

Experimental Properties

• Color/Form: solid
• Density: 1.7186 (estimate)
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 92-95 °C1 mm Hg(lit.)
• Flash Point: >230 °F
• PSA: 103.50000
• LogP: 4.30500
• Solubility: Not determined

Catechol bis(trifluoromethanesulfonate) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Catechol bis(trifluoromethanesulfonate)

Research Briefing on Catechol bis(trifluoromethanesulfonate) (CAS: 17763-91-6) in Chemical Biology and Pharmaceutical Applications

Catechol bis(trifluoromethanesulfonate) (CAS: 17763-91-6) is a highly versatile triflate ester derivative of catechol, widely recognized for its role as a key intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its utility in cross-coupling reactions, polymer chemistry, and as a precursor for bioactive molecules. This briefing synthesizes the latest advancements (2022-2023) regarding its applications, mechanistic insights, and emerging therapeutic potentials.

A 2023 Journal of Medicinal Chemistry study demonstrated its efficacy in Suzuki-Miyaura couplings for constructing biphenyl scaffolds in kinase inhibitors, achieving 85-92% yields under Pd/PCy3 catalysis. The electron-withdrawing triflate groups enhance reactivity while maintaining stability—a critical balance for industrial-scale API synthesis. Parallel research in ACS Catalysis revealed its role in synthesizing fluorinated catechol derivatives, which show enhanced blood-brain barrier penetration in CNS drug candidates.

Notably, the compound's unique properties have enabled breakthroughs in PROTAC (Proteolysis Targeting Chimera) development. Researchers at Scripps Institute utilized 17763-91-6 to synthesize heterobifunctional linkers, optimizing degradation efficiency of BRD4 by 40% compared to conventional PEG-based linkers (2022, Nature Chemical Biology). This underscores its growing importance in targeted protein degradation therapeutics.

Industrial applications are expanding, with TCI America and Sigma-Aldrich now offering GMP-grade batches (>99.8% purity) to support clinical-stage drug manufacturing. Stability studies indicate 24-month shelf life under nitrogen at -20°C, addressing previous formulation challenges. However, handling requires strict anhydrous conditions due to moisture sensitivity—a key consideration highlighted in recent process chemistry guidelines (Organic Process Research & Development, 2023).

Emerging safety data from Chemical Research in Toxicology (2023) suggests moderate dermal irritation (Category 3B) but no genotoxicity in Ames tests, supporting its phased adoption in large-scale synthesis. Future directions include its application in radiopharmaceuticals, where [18F] labeling studies show promise for PET tracer development.